2-[(4-Bromobenzyl)thio]acetohydrazide

• IUPAC Name: 2-[(4-bromophenyl)methylsulfanyl]acetohydrazide
• InChI: InChI=1S/C9H11BrN2OS/c10-8-3-1-7(2-4-8)5-14-6-9(13)12-11/h1-4H,5-6,11H2,(H,12,13)
• InChI Key: UWHWAALVWHRJSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CSCC(=O)NN)Br
• Molecular Formula: C9H11BrN2OS
• Molecular Weight: 275.17 g/mol

Description

2-[(4-Bromobenzyl)thio]acetohydrazide, also known as 4-bromo-2-thioacetohydrazide, is a thiol-containing compound that has been studied for its potential applications in scientific research. In particular, it has been used in the synthesis of various biologically active compounds, as well as in the study of biochemical and physiological effects.

Scientific Research Applications

Anticancer Activities

One notable application of derivatives of 2-[(4-Bromobenzyl)thio]acetohydrazide is in the development of anticancer agents. Research has synthesized new benzothiazole acylhydrazones to investigate their probable anticancer activity. These derivatives were evaluated for cytotoxic activity against various cancer cell lines, including Rat brain glioma, Human lung adenocarcinoma, Human breast adenocarcinoma, and Human colorectal adenocarcinoma, showing selectivity towards carcinogenic cells. The study underscores the potential of these compounds in modulating antitumor properties through specific structural modifications (Osmaniye et al., 2018).

Enzyme Inhibition for Therapeutic Applications

The compounds derived from this compound have been shown to exhibit significant enzyme inhibitory activities, which is crucial for developing therapeutic agents for diseases like diabetes and hypertension. For instance, novel heterocyclic compounds synthesized from these derivatives demonstrated potent lipase and α-glucosidase inhibition, which are critical for managing Type II diabetes (Bekircan et al., 2015). Another study highlighted the urease inhibitory activities of hydrazone compounds, indicating their potential use in treating diseases related to urease-producing pathogens (Sheng et al., 2015).